Cas no 136388-26-6 (1H-Imidazole-4-carbothioamide, 2-ethyl-)

• Product Name: 1H-Imidazole-4-carbothioamide, 2-ethyl-
• CAS No: 136388-26-6
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 1240606
• PubChem ID: 71341408
• Update Time: 2025-04-20

1H-Imidazole-4-carbothioamide, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbothioamide, 2-ethyl-
• 2-ethyl-1H-imidazole-5-carbothioamide
• DTXSID70768342
• SCHEMBL3622309
• 136388-26-6

• Inchi： 1S/C6H9N3S/c1-2-5-8-3-4(9-5)6(7)10/h3H,2H2,1H3,(H2,7,10)(H,8,9)
• InChI Key： UKFXNYSRSFIZHZ-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(CC)N1)N

Computed Properties

• Exact Mass: 154.04404
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• PSA: 51.8